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Compound of Interest

Compound Name: 4-Acetoxyisophthalic Acid

CAS No.: 5985-26-2

Cat. No.: B566177

Get Quote

This guide provides a comprehensive technical overview of 4-Acetoxyisophthalic Acid, a key

chemical intermediate. Tailored for researchers, scientists, and professionals in drug

development and material science, this document delves into the compound's molecular

structure, synthesis, analytical characterization, and applications, grounding all claims in

verifiable, authoritative sources.

Introduction: The Strategic Importance of 4-
Acetoxyisophthalic Acid
4-Acetoxyisophthalic acid, a derivative of 4-hydroxyisophthalic acid, is an aromatic

compound of significant interest in organic synthesis. Its structure, featuring two carboxylic acid

groups and an acetoxy substituent on a benzene ring, offers a unique combination of reactivity

and functionality. This trifunctional nature makes it a versatile building block for creating

complex molecules, including pharmacologically active agents and advanced polymers.[1] The

strategic placement of these groups allows for selective chemical modifications, making it a

valuable precursor in various industrial and research applications.[1][2]
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Molecular Structure and Physicochemical
Properties
The foundational element of 4-Acetoxyisophthalic Acid is its isophthalic acid backbone

(benzene-1,3-dicarboxylic acid), with an acetoxy group (-OCOCH₃) at the 4-position. This

arrangement dictates its chemical behavior and physical properties.

Structural Breakdown
The molecule's geometry and electron distribution are key to its reactivity. The two carboxylic

acid groups are electron-withdrawing, influencing the acidity and reactivity of the aromatic ring,

while the acetoxy group can participate in hydrolysis and esterification reactions.

View Chemical Structure Diagram

Caption: Chemical structure of 4-Acetoxyisophthalic Acid.

Physicochemical Data
Quantitative data provides a baseline for experimental design, including solvent selection and

reaction temperature. The properties listed below are for the parent compound, 4-

hydroxyisophthalic acid, which is the direct precursor.

Property Value Source

Molecular Formula C₈H₆O₅ [3]

Molecular Weight 182.13 g/mol [3]

Appearance
White to off-white crystalline

powder
[2]

Melting Point Decomposes at 314-315°C [3]

Water Solubility 0.3 g/L at 24°C [2][3]

pKa ~2.0 (Predicted) [2]
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The most common and direct route to 4-Acetoxyisophthalic Acid is through the acetylation of

its precursor, 4-hydroxyisophthalic acid. This reaction is a standard esterification where the

phenolic hydroxyl group is converted into an acetoxy group.

Rationale for Synthetic Approach
The acetylation of a phenol is a robust and high-yielding reaction. Acetic anhydride is typically

chosen as the acetylating agent due to its high reactivity and the convenient removal of the

acetic acid byproduct. An acid catalyst, such as sulfuric acid, is often employed to protonate the

anhydride, making it a more potent electrophile and accelerating the reaction. The choice of

reflux conditions ensures the reaction proceeds to completion in a reasonable timeframe.[4]

Detailed Experimental Protocol: Acetylation of 4-
Hydroxyisophthalic Acid
This protocol describes a representative lab-scale synthesis.

Materials:

4-hydroxyisophthalic acid

Acetic anhydride

Concentrated sulfuric acid (catalytic amount)

Deionized water

Ethyl acetate

Saturated sodium bicarbonate solution

Brine

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, suspend 4-

hydroxyisophthalic acid in an excess of acetic anhydride.
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Catalysis: Carefully add a few drops of concentrated sulfuric acid to the mixture.

Reaction: Heat the mixture to reflux and maintain for 2-4 hours. Monitor the reaction

progress using Thin Layer Chromatography (TLC).

Quenching: After the reaction is complete, cool the mixture to room temperature and slowly

pour it over crushed ice to quench the excess acetic anhydride.

Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with

ethyl acetate (3x).

Washing: Combine the organic layers and wash sequentially with deionized water, saturated

sodium bicarbonate solution (to remove acidic impurities), and finally with brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

remove the solvent under reduced pressure to yield the crude 4-Acetoxyisophthalic Acid.

Purification: The crude product can be further purified by recrystallization from a suitable

solvent system (e.g., ethyl acetate/hexanes).

View Synthesis Workflow Diagram

Reactants:
4-Hydroxyisophthalic Acid

Acetic Anhydride
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(2-4 hours) Quench with Ice Water Extract with

Ethyl Acetate
Wash Organic Layer

(H₂O, NaHCO₃, Brine) Dry & Concentrate Recrystallize Pure 4-Acetoxyisophthalic Acid

Click to download full resolution via product page

Caption: General workflow for the synthesis of 4-Acetoxyisophthalic Acid.

Spectroscopic and Analytical Characterization
Structural confirmation is paramount. A combination of spectroscopic techniques provides

unambiguous evidence for the successful synthesis and purity of 4-Acetoxyisophthalic Acid.

¹H NMR Spectroscopy
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Proton NMR is used to confirm the presence and connectivity of hydrogen atoms in the

molecule. The spectrum of 4-Acetoxyisophthalic Acid is expected to show:

Aromatic Protons: Three distinct signals in the aromatic region (typically δ 7.5-8.5 ppm),

corresponding to the three protons on the benzene ring. Their splitting patterns (doublets,

doublet of doublets) will confirm the 1,3,4-substitution pattern.

Acetoxy Methyl Protons: A sharp singlet at approximately δ 2.1-2.3 ppm, integrating to three

protons, which is characteristic of the acetyl methyl group.

Carboxylic Acid Protons: Two broad singlets at a downfield chemical shift (often > δ 10 ppm),

which may exchange with D₂O.

Infrared (IR) Spectroscopy
IR spectroscopy identifies the functional groups present in the molecule. Key absorption bands

include:

C=O Stretch (Carboxylic Acid): A very broad band from ~2500-3300 cm⁻¹ (due to O-H

stretching) and a strong, sharp absorption around 1700-1725 cm⁻¹.[5][6]

C=O Stretch (Ester): A strong, sharp absorption band around 1760-1770 cm⁻¹.

C-O Stretch: Bands in the 1300-1000 cm⁻¹ region corresponding to the C-O bonds of the

ester and carboxylic acids.[6]

Mass Spectrometry (MS)
Mass spectrometry provides the molecular weight of the compound, confirming its elemental

composition. For 4-Acetoxyisophthalic Acid (C₈H₆O₅), the expected molecular ion peak [M]⁺

would be at an m/z of 182.13.[3] High-resolution mass spectrometry (HRMS) can confirm the

exact mass to within a few parts per million. Common fragmentation patterns may include the

loss of an acetyl group (CH₃CO) or a carboxyl group (COOH).

View Analytical Workflow Diagram
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Purified Sample

¹H NMR Spectroscopy IR Spectroscopy Mass Spectrometry

Data Analysis & Interpretation

Structure Confirmed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b566177/docs#an-in-depth-technical-guide-to-4-
acetoxyisophthalic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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